Cas no 2680880-62-8 (benzyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate)

• Product Name: benzyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate
• CAS No: 2680880-62-8
• MF: C₁₉H₂₀FNO₃
• MW: 329.3654088974
• CID: 5627488
• PubChem ID: 165931802
• Update Time: 2025-11-01

benzyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(1r,3s)-3-[(3-fluorophenyl)methyl]-3-hydroxycyclobutyl]carbamate
• EN300-28295383
• 2680880-62-8
• benzyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate

• Inchi： 1S/C19H20FNO3/c20-16-8-4-7-15(9-16)10-19(23)11-17(12-19)21-18(22)24-13-14-5-2-1-3-6-14/h1-9,17,23H,10-13H2,(H,21,22)
• InChI Key： RPDMBCNVULEWJY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1(CC(C1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 329.14272166g/mol
• Monoisotopic Mass: 329.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1r,3s)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate

Introduction to Benzyl N-(1R,3S)-3-(3-Fluorophenyl)methyl-3-Hydroxycyclobutylcarbamate (CAS No. 2680880-62-8)

Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate, identified by its CAS number 2680880-62-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclobutyl backbone and a unique stereochemical configuration, which makes it a promising candidate for further investigation in drug development.

The molecular structure of Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate incorporates several key functional groups that contribute to its potential biological activity. The presence of a benzyl group and a carbamate moiety at the N-position of the cyclobutyl ring suggests possible interactions with biological targets, such as enzymes or receptors. Additionally, the stereochemistry at the 1R and 3S positions adds a layer of complexity that could influence its pharmacokinetic properties and overall efficacy.

In recent years, there has been growing interest in the development of novel compounds with structural motifs similar to Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate. The incorporation of fluorine atoms in the phenyl ring is particularly noteworthy, as fluorine substitution can enhance metabolic stability and binding affinity. This feature has been widely explored in the design of active pharmaceutical ingredients (APIs) due to its ability to modulate molecular interactions at the atomic level.

Current research in this area has highlighted the potential of cyclobutane derivatives as scaffolds for drug discovery. The rigid cyclobutyl ring provides a stable framework that can be fine-tuned through modifications at various positions. For instance, studies have demonstrated that substituents at the 3-position of the cyclobutyl ring can significantly alter the pharmacological profile of the compound. This has led to the exploration of various analogs, including those with different stereochemistries and substituent patterns.

The carbamate group in Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate is another critical feature that warrants further investigation. Carbamates have been extensively studied for their role in various biological processes and their potential as pharmacophores. The hydroxyl group at the 3-position of the cyclobutyl ring introduces polarity and hydrogen bonding capabilities, which could be exploited for targeted interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Molecular docking studies have been particularly useful in understanding how Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate might interact with potential targets. These studies have provided valuable insights into the structural requirements for optimal binding and have guided the design of more potent derivatives.

In addition to computational approaches, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-activity relationships (SAR) of this compound. These methods have allowed researchers to confirm the stereochemical configuration and investigate any conformational changes that might occur upon binding to biological targets.

The synthesis of Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in synthetic methodology have made it possible to access such molecules with high enantiomeric purity. Enantioselective synthesis techniques, including chiral auxiliaries and catalysts, have been particularly valuable in achieving this goal.

The potential applications of this compound are vast and span across multiple therapeutic areas. Preliminary studies have suggested that it may exhibit activity against various diseases, including cancer and inflammatory disorders. The ability to modulate biological pathways through precise structural modifications makes it an attractive candidate for further development.

In conclusion, Benzyl N-(1R,3S)-3-(3-fluorophenyl)methyl-3-hydroxycyclobutylcarbamate (CAS No. 2680880-62-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play a crucial role in future drug development efforts.